Cas no 1706441-13-5 ((2-Methyl-1,2,3,4-tetrahydro-quinolin-6-yloxy)-acetic acid)

• Product Name: (2-Methyl-1,2,3,4-tetrahydro-quinolin-6-yloxy)-acetic acid
• CAS No: 1706441-13-5
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6414682
• PubChem ID: 102568041
• Update Time: 2025-06-08

(2-Methyl-1,2,3,4-tetrahydro-quinolin-6-yloxy)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-Methyl-1,2,3,4-tetrahydro-quinolin-6-yloxy)-acetic acid
• Acetic acid, 2-[(1,2,3,4-tetrahydro-2-methyl-6-quinolinyl)oxy]-
• 1706441-13-5
• 2-((2-Methyl-1,2,3,4-tetrahydroquinolin-6-yl)oxy)aceticacid
• 2-((2-Methyl-1,2,3,4-tetrahydroquinolin-6-yl)oxy)acetic acid

• Inchi： 1S/C12H15NO3/c1-8-2-3-9-6-10(16-7-12(14)15)4-5-11(9)13-8/h4-6,8,13H,2-3,7H2,1H3,(H,14,15)
• InChI Key： VRVZSLDSCOJNEL-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1C=CC2=C(C=1)CCC(C)N2

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.180±0.06 g/cm3(Predicted)
• Boiling Point: 420.4±40.0 °C(Predicted)
• pka: 3.04±0.10(Predicted)

Additional information on (2-Methyl-1,2,3,4-tetrahydro-quinolin-6-yloxy)-acetic acid

(2-Methyl-1,2,3,4-tetrahydro-quinolin-6-yloxy)-acetic acid and its Significance in Modern Chemical Biology

(2-Methyl-1,2,3,4-tetrahydro-quinolin-6-yloxy)-acetic acid (CAS no. 1706441-13-5) is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This molecule, characterized by a tetrahydroquinoline core linked to an acetic acid moiety, represents a fascinating subject of study for researchers exploring novel therapeutic agents and biochemical pathways.

The structural framework of (2-Methyl-1,2,3,4-tetrahydro-quinolin-6-yloxy)-acetic acid combines the versatility of the tetrahydroquinoline scaffold with the functional diversity of the acetic acid group. Tetrahydroquinolines are well-known for their presence in various natural products and pharmaceuticals, often exhibiting significant biological activity. The addition of an acetic acid side chain introduces further modularity, allowing for diverse chemical modifications that can fine-tune the pharmacological properties of the compound.

In recent years, there has been a surge in research focused on tetrahydroquinoline derivatives due to their potential applications in drug discovery. These compounds have shown promise in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The specific modification at the 6-position of the tetrahydroquinoline ring in (2-Methyl-1,2,3,4-tetrahydro-quinolin-6-yloxy)-acetic acid is particularly noteworthy, as it can influence both the solubility and bioavailability of the molecule.

One of the most compelling aspects of (2-Methyl-1,2,3,4-tetrahydro-quinolin-6-yloxy)-acetic acid is its potential role as a scaffold for developing novel bioactive molecules. The tetrahydroquinoline core is known to interact with various biological targets, including enzymes and receptors. The acetic acid group provides a site for further functionalization, enabling researchers to explore different chemical space and identify new lead compounds.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of tetrahydroquinoline derivatives. For instance, modifications at the 6-position can significantly alter the binding affinity and selectivity of these compounds towards their target proteins. This underscores the need for detailed structural analysis and computational modeling to predict and optimize the pharmacological properties of such molecules.

The synthesis of (2-Methyl-1,2,3,4-tetrahydro-quinolin-6-yloxy)-acetic acid presents an interesting challenge due to its complex structural motif. Advanced synthetic methodologies are required to achieve high yields and purity levels necessary for biological testing. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been employed to construct this molecule efficiently. These synthetic strategies not only demonstrate the versatility of modern organic chemistry but also provide valuable insights into potential industrial-scale production methods.

The biological evaluation of (2-Methyl-1,2,3,4-tetrahydro-quinolin-6-yloxy)-acetic acid has revealed several intriguing findings. Preclinical studies have suggested that this compound exhibits promising activity against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and metastasis. Additionally, its anti-inflammatory properties have been observed in in vitro models, making it a potential candidate for treating chronic inflammatory diseases.

The development of novel drug candidates often involves a multidisciplinary approach that integrates synthetic chemistry, computational biology, and pharmacology. The case of (2-Methyl-1,2,3,4-tetrahydro-quinolin-6-yloxy)-acetic acid exemplifies this collaborative effort. By leveraging computational tools to model molecular interactions and conducting rigorous biochemical assays to assess activity profiles， researchers can accelerate the discovery process significantly.

The future prospects for (2-Methyl-1，2，3，4-tetrahydro-quinolin--6-yloxy）--acetic acid are vast， with ongoing research aimed at expanding its therapeutic applications。 Exploring derivatives with different substituents on both the tetrahydroquinoline core and acetic acid group could uncover new mechanisms of action and enhance efficacy。 Furthermore， investigating how this compound interacts with biological systems at a molecular level will provide valuable insights into drug design principles applicable across multiple therapeutic areas。